2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide

• IUPAC Name: 2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide
• InChI: InChI=1S/C16H22N4O/c1-4-17-15-7-6-12(2)10-14(15)16(21)19-13(3)11-20-9-5-8-18-20/h5-10,13,17H,4,11H2,1-3H3,(H,19,21)
• InChI Key: QEFCNWYKBVRZMU-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)C)C(=O)NC(C)CN2C=CC=N2
• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol

Description

2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as GSK-3β inhibitor, and it has been studied for its ability to inhibit glycogen synthase kinase-3β (GSK-3β), an enzyme that plays a crucial role in various physiological processes.

Mechanism of Action

The primary mechanism of action of 2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide is the inhibition of GSK-3β. This enzyme plays a crucial role in various physiological processes, including glycogen metabolism, gene expression, and cell division. Inhibition of GSK-3β has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide are primarily related to its ability to inhibit GSK-3β. This inhibition has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been studied for its potential use in the treatment of cancer, diabetes, and other diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide in lab experiments include its ability to selectively inhibit GSK-3β and its potential therapeutic applications. However, there are also limitations to its use, including the need for further research to determine its safety and efficacy in humans.

Future Directions

There are numerous future directions for the study of 2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide. These include further research into its potential use in the treatment of Alzheimer's disease, cancer, diabetes, and other diseases. Additionally, there is a need for further research to determine its safety and efficacy in humans and to identify potential side effects. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide involves the reaction of 2-amino-5-methylbenzoic acid with ethyl chloroformate to form the corresponding ethyl ester. This ester is then reacted with 1-pyrazol-1-ylpropan-2-amine to form the desired product.

Scientific Research Applications

2-(ethylamino)-5-methyl-N-(1-pyrazol-1-ylpropan-2-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been studied for its potential use in the treatment of cancer, diabetes, and other diseases.